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Technical Monograph: sec-Butyl Sulfide (Di-sec-butyl Sulfide)

Executive Summary

sec-Butyl Sulfide (CAS 626-26-6), systematically known as 2-(butan-2-ylsulfanyl)butane, is a
symmetric thioether distinguished by its branched alkyl architecture.[1][2] Unlike its linear
isomer (n-butyl sulfide), sec-butyl sulfide possesses two chiral centers, creating a unique
stereochemical profile comprising meso and racemic forms.[1] This structural complexity
makes it a valuable model substrate for asymmetric oxidation studies in pharmaceutical
research and a critical intermediate in the synthesis of chiral sulfoxides and sulfinimines.
Additionally, its potent "green/alliaceous” organoleptic profile drives its application in high-value
flavor and fragrance formulations.[1]

Molecular Architecture & Stereochemistry

The defining feature of sec-butyl sulfide is the presence of two stereogenic centers at the C2
positions of the butyl chains.[3] This results in three distinct stereoisomers, a factor often
overlooked in general chemical databases but critical for high-precision applications in drug
development and catalysis.
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e Chiral Centers: Carbon-2 on both butyl chains.[1]

o Stereoisomers:
o (2R, 2'R)-di-sec-butyl sulfide: Chiral enantiomer.[1]
o (2S, 2'S)-di-sec-butyl sulfide: Chiral enantiomer.[1]

o (2R, 2'S)-di-sec-butyl sulfide: Meso compound (achiral due to internal plane of

symmetry).[1]

Implication for Researchers: Commercial supplies are typically a mixture of these forms. In
asymmetric synthesis, where this sulfide is oxidized to a sulfoxide (a common pharmacophore),
the starting stereochemistry can significantly influence the diastereoselectivity of the product.

Visualization: Stereochemical Relationships

Stereoisomers of sec-Butyl Sulfide

Racemic Mixture Meso Compound
(2R,2'R) and (ZS,Z'S) (ZR,Z'S) Fig 1. Stereochemical pathways from sulfide precursors to chiral sulfoxides.
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Physicochemical Profile

The branched nature of the sec-butyl group lowers the boiling point relative to the n-butyl
isomer due to reduced surface area for van der Waals interactions, while increasing steric
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hindrance around the sulfur atom—a key parameter for modulating metal coordination.

Property Value Technical Note

Distinct from n-butyl (544-40-1)

CAS Number 626-26-6
and tert-butyl (107-47-1).[1]
Molecular Formula CsHisS Symmetric Thioether.[1][4][5]
) Suitable for fragment-based
Molecular Weight 146.30 g/mol )
drug design.[1]
N ) Lower than n-butyl sulfide (188
Boiling Point 165 °C
°C).11]
) Less dense than water; phase
Density 0.839 g/mL (25 °C) o )
separation is rapid.[1][3]
Refractive Index n20/D 1.450 Used for purity verification.[1]
. o Soluble in EtOH, Ether,
Solubility Immiscible in water
Chloroform.
] ) High impact; detection
Odor Profile Green, Alliaceous

threshold < 1 ppm.[3][6]

Synthetic Pathways

For research-grade synthesis, the most robust protocol involves nucleophilic substitution under
Phase Transfer Catalysis (PTC).[1] This method avoids the harsh conditions of traditional thiol
alkylation and minimizes the formation of disulfide byproducts.[3]

Protocol: Phase-Transfer Catalyzed Synthesis

o Reagents: Sodium Sulfide nonahydrate (NazS-9H20), 2-Bromobutane, Tetrabutylammonium
bromide (TBAB - Catalyst).[1]

e Solvent System: Water / Toluene (Biphasic).[1]

e Mechanism: The TBAB catalyst shuttles the sulfide anion (S?27) from the aqueous phase into
the organic phase, where it attacks the electrophilic carbon of 2-bromobutane.
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« Yield: Typically >85% with high specificity for the thioether over the elimination product
(butene), despite the secondary halide.

Visualization: Synthetic Workflow

Fig 2. Phase-transfer catalyzed synthesis of sec-butyl sulfide.
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Reactivity & Applications in Drug Development
Selective Oxidation: The Sulfoxide Gateway

In drug development, the sulfoxide moiety is a common pharmacophore (e.g., Esomeprazole).
sec-Butyl sulfide serves as an excellent substrate for testing novel asymmetric oxidation
catalysts.[1]

e Reaction: Sulfide — Sulfoxide (chiral) — Sulfone (achiral).[1]

o Control: Using oxidants like tert-butyl hydroperoxide (TBHP) with chiral ligands (e.g., Ti-
BINOL systems) allows for the selective formation of the sulfoxide without over-oxidation to
the sulfone.[1] The steric bulk of the sec-butyl group enhances stereoselectivity compared to
linear chains.[1]

Ligand Chemistry (Pd/Pt Extraction)
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The "soft" sulfur atom acts as a potent donor for soft metals like Palladium (Pd) and Platinum

(PY).[1]

o Application:sec-Butyl sulfide is used in liquid-liquid extraction processes to separate Pd(ll)
from acidic feed streams.[1] The branched alkyl groups improve solubility in hydrophobic
diluents (like kerosene) while preventing the formation of insoluble polymeric complexes
often seen with unbranched sulfides.[3]

Flavor & Fragrance (F&F)

While not a drug, the F&F application drives supply chain availability.
o Profile: It provides "green," "vegetative," and "meaty" notes.[6]

e Relevance: Used in masking agents for sulfur-containing API formulations.[1]

Safety & Handling (EHS)

o Flammability: Flash point is approx. 39°C (Closed Cup).[1] It is a Flammable Liquid
(Category 3).[1][2]

o Odor Control: The stench is potent and pervasive. All manipulations must occur in a fume
hood.[1] Glassware should be treated with bleach (hypochlorite) immediately after use to
oxidize residual sulfide to the odorless sulfone/sulfate.[1][3]

o Toxicity: Causes skin and eye irritation (H315, H319).[2] Avoid inhalation (H335).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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